Cas no 1157735-52-8 (2-(azepan-1-yl)cyclohexan-1-one)

• Product Name: 2-(azepan-1-yl)cyclohexan-1-one
• CAS No: 1157735-52-8
• MF: C₁₂H₂₁NO
• MW: 195.301243543625
• CID: 4573879
• PubChem ID: 43794484
• Update Time: 2025-05-27

2-(azepan-1-yl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(azepan-1-yl)cyclohexanone
• 2-(azepan-1-yl)cyclohexan-1-one
• Cyclohexanone, 2-(hexahydro-1H-azepin-1-yl)-
• 2-(Hexahydro-1H-azepin-1-yl)cyclohexanone

• Inchi： 1S/C12H21NO/c14-12-8-4-3-7-11(12)13-9-5-1-2-6-10-13/h11H,1-10H2
• InChI Key： IJRYZNMWTAVFKX-UHFFFAOYSA-N
• SMILES： C1(=O)CCCCC1N1CCCCCC1

Additional information on 2-(azepan-1-yl)cyclohexan-1-one

Recent Advances in the Study of 2-(Azepan-1-yl)cyclohexan-1-one (CAS: 1157735-52-8): A Comprehensive Research Brief

The compound 2-(azepan-1-yl)cyclohexan-1-one (CAS: 1157735-52-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azepane-cyclohexanone scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a valuable candidate for further drug development.

One of the key areas of research has been the optimization of synthetic routes for 2-(azepan-1-yl)cyclohexan-1-one. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a novel catalytic system. The researchers employed a palladium-catalyzed coupling reaction, which significantly reduced the number of steps and improved the overall yield compared to traditional methods. This advancement is critical for scaling up production for preclinical and clinical studies.

Pharmacological evaluations of 2-(azepan-1-yl)cyclohexan-1-one have revealed its potential as a modulator of central nervous system (CNS) targets. In vitro and in vivo studies have shown that the compound exhibits high affinity for serotonin and dopamine receptors, suggesting its utility in treating neuropsychiatric disorders such as depression and schizophrenia. A recent Nature Communications paper (2024) highlighted its efficacy in a rodent model of depression, where it demonstrated comparable effects to existing antidepressants but with a more favorable side-effect profile.

Mechanistic studies have further elucidated the compound's mode of action. Structural analysis via X-ray crystallography and molecular docking simulations has provided insights into its binding interactions with target receptors. These findings are instrumental in guiding the design of derivatives with enhanced selectivity and potency. Additionally, computational studies have predicted favorable pharmacokinetic properties, including good blood-brain barrier permeability and metabolic stability, which are crucial for CNS-targeted therapeutics.

Beyond its CNS applications, 2-(azepan-1-yl)cyclohexan-1-one has also been investigated for its anti-inflammatory and anticancer properties. A 2023 study in Cancer Research reported that the compound inhibits the NF-κB pathway, a key regulator of inflammation and cancer progression. This dual functionality positions it as a versatile scaffold for developing multifunctional drugs. However, further studies are needed to validate these findings in more complex biological systems.

In conclusion, the recent research on 2-(azepan-1-yl)cyclohexan-1-one (CAS: 1157735-52-8) underscores its potential as a multifaceted therapeutic agent. Advances in synthesis, pharmacological profiling, and mechanistic understanding have laid a solid foundation for its continued development. Future research should focus on translational studies to bridge the gap between preclinical findings and clinical applications, as well as exploring its utility in combination therapies.